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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzyl alcohol

Cat. No.: B1295448

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-hydroxy-3-
nitrobenzyl alcohol as a versatile synthetic reagent. Its unique structure, featuring a
photolabile nitrobenzyl group and two reactive hydroxyl groups, makes it a valuable tool in
various synthetic applications, particularly in the development of photocleavable linkers for

bioconjugation and solid-phase synthesis.

Chemical and Physical Properties

4-Hydroxy-3-nitrobenzyl alcohol, also known as 4-(hydroxymethyl)-2-nitrophenol, possesses
the following properties:
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Property Value Reference(s)
CAS Number 41833-13-0 [1][21[3]
Molecular Formula C7H7NOa4 [1][2]
Molecular Weight 169.13 g/mol [11[2]
Appearance Long yellow needles [4]

Melting Point 94-98 °C [2]

Boiling Point 341.3£27.0 °C at 760 mmHg [2]

Density 1.5+0.1 g/cm3 [2]

Purity >97% [1]

Synthesis of 4-Hydroxy-3-nitrobenzyl alcohol

This protocol describes the synthesis of 4-hydroxy-3-nitrobenzyl alcohol from 2-nitrophenol.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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